Cas no 81324-43-8 (benzhydryl 6,6-dibromopenicillinate sulfone)

• Product Name: benzhydryl 6,6-dibromopenicillinate sulfone
• CAS No: 81324-43-8
• MF: C₂₁H₁₉Br₂NO₅S
• MW: 557.252263307571
• CID: 986640
• PubChem ID: 45357292
• Update Time: 2025-04-20

benzhydryl 6,6-dibromopenicillinate sulfone Chemical and Physical Properties

Names and Identifiers

• benzhydryl 6,6-dibromopenicillinate sulfone
• benzhydryl (2S)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4λ⁶-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• (2S,5R)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4-thia-1-azabicyclo[3.2.0]heptane-2-carboxylic acid diphenylmethyl ester
• benzhydryl (2S)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4lambda6-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• DTXSID10669965
• AC-13902
• AKOS015961541
• Diphenylmethyl (2S)-6,6-dibromo-3,3-dimethyl-4,4,7-trioxo-4lambda~6~-thia-1-azabicyclo[3.2.0]heptane-2-carboxylate
• 81324-43-8

• Inchi： 1S/C21H19Br2NO5S/c1-20(2)16(24-18(26)21(22,23)19(24)30(20,27)28)17(25)29-15(13-9-5-3-6-10-13)14-11-7-4-8-12-14/h3-12,15-16,19H,1-2H3/t16-,19?/m0/s1
• InChI Key： SHJHKUIJGZAZQV-UCFFOFKASA-N
• SMILES： BrC1(C(N2[C@@H](C(=O)OC(C3C=CC=CC=3)C3C=CC=CC=3)C(C)(C)S(C21)(=O)=O)=O)Br

Computed Properties

• Exact Mass: 554.93500
• Monoisotopic Mass: 554.93507g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 792
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 89.1Ų

Experimental Properties

• PSA: 89.13000
• LogP: 4.56790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes